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Compound Focus: Delphinidin Chloride

CAS No.: 528-53-0

Cat. No.: S525603

Comparative Potency of p300/CBP Inhibitors

The table below compares delphinidin chloride with other documented p300/CBP inhibitors.

Inhibitor Reported IC50 Inhibitor Type / .
Key Experimental Context
Name | Potency Key Feature
Delphinidin ~30 uM [1] Natural Product Inhibits histone acetyltransferase activity of
Chloride (Anthocyanidin) p300/CBP [1].
Lys-CoA Sub-micromolar  Bisubstrate Inhibitor  Synthetic, specific for p300 (over PCAF);
(Potent) [2] used as a reference potent inhibitor [2].
H3-CoA-20 N/A Bisubstrate Inhibitor ~ Synthetic, specific for PCAF (over p300)
[2].
Curcumin N/A Natural Product Reported to inhibit p300/CBP and other
KATs, but with poor stability [2].
Garcinol N/A Natural Product Isolated from Garcinia indica, inhibits both
p300 and PCAF [2].
C646 400 nM (Cell- Synthetic, One of the first potent, cell-active small-
free assay) [2] Competitive molecule inhibitors identified via high-

throughput screening [2].
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Experimental Evidence for Delphinidin

The initial finding that delphinidin inhibits p300/CBP comes from a product description on TargetMol, which
states it "inhibited the histone acetyltransferase activity of p300/CBP (IC50 was about 30 pM)" [1]. This type
of source typically summarizes data from primary research, indicating this value was likely determined in a
biochemical, cell-free assay measuring the direct inhibition of the purified p300/CBP enzyme's HAT

activity.

Research also provides context for its broader epigenetic and anti-cancer mechanisms, which are consistent
with p300/CBP inhibition:

e Apoptosis via HDAC3/p53 Pathway: In LNCaP prostate cancer cells, delphinidin induces apoptosis
by inhibiting HDAC activity and promoting p53 acetylation and stabilization [3]. This demonstrates its
ability to shift the histone modification balance toward acetylation.

¢ Inhibition of Osteogenesis: In a screen of epigenetic modulators, delphinidin chloride was a top
inhibitor of osteogenic differentiation in human mesenchymal stem cells [4], highlighting its functional
impact on cell differentiation through epigenetic mechanisms.

Mechanism and Signaling Pathways

Delphinidin's anti-cancer effects involve a multi-targeted impact on the epigenetic landscape. The following

diagram illustrates the key mechanisms identified in prostate cancer cells.
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This model shows that delphinidin chloride exerts effects by inhibiting both HATs (like p300/CBP) and

Caspase-3, -7, -8
Activation

HDAC:s (like HDAC3), leading to altered gene expression and apoptosis in cancer cells [1] [3].

Research Considerations
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Delphinidin chloride serves as a useful research tool for initial, broad-spectrum probing of p300/CBP-
related biological processes. For more targeted and potent inhibition, especially in advanced therapeutic

contexts, newer synthetic inhibitors like C646 are often preferred [2].

¢ Specificity: As a natural product, delphinidin likely has multiple cellular targets beyond p300/CBP.
Observed biological effects may not be solely due to HAT inhibition.

e Bioavailability: The aglycone form (delphinidin) is highly active, but its glycosylated forms
(anthocyanins) are crucial for its bioavailability [5].

¢ Experimental Confirmation: The cited IC50 is from a commercial source summary [1]. For rigorous
application, consult primary research literature to confirm the exact assay conditions and
reproducibility.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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